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Compound of Interest

Compound Name: 3-Methylformanilide
CAS No.: 3085-53-8
Cat. No.: B1265676
Get Quote
. J

Executive Safety Summary

¢ Chemical Identity: 3-Methylformanilide (N-Formyl-m-toluidine)[1]
e CAS Number: 3085-53-8[2][3]

o Physical State: Liquid (Colorless to pale yellow)[4]

o Core Hazards:Acute Toxicity (Oral); Potential Irritant.

+ Disposal Class: Non-Halogenated Organic Waste (Incineration required). Do NOT dispose of
down the drain.

Hazard Identification & Waste Characterization

Before disposal, you must characterize the waste stream. Unlike common solvents (e.g.,
Acetone), 3-Methylformanilide has specific stability and toxicity profiles that dictate its
handling.
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Property Value / Classification Operational Implication

Waste containers must be

GHS Classification Acute Tox. 4 (Oral) (H302) ]
labeled "Toxic" or "Harmful."

Class 11IB Combustible Liquid.

Not a "Flammable" waste

Flash Point >100°C (Estimated)* ) )
(D001) unless mixed with
solvents.

Strict prohibition on drain

Water Solubility Immiscible / Low disposal. Will

settle/accumulate in traps.

) ) Keep segregated from Nitric
. Stable; Incompatible with , _ .
Reactivity o Acid or Peroxides in waste
strong oxidizers.
storage.

*Note: While specific flash point data is often absent for this isomer, structural analogs (N-
Methylformanilide, FP 126°C) indicate high thermal stability. Treat as combustible.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Mixing waste streams indiscriminately increases

disposal costs and safety risks.

Segregation Protocol

o Pure Stream: If the reagent is expired or unused, keep it in the original manufacturer bottle.

o Mixed Stream: If part of a reaction mixture (e.g., Vilsmeier-Haack reaction waste), segregate
based on the solvent used.

o With DCM/Chloroform: Segregate into Halogenated Waste.

o With Ethyl Acetate/Hexanes: Segregate into Non-Halogenated Organic Waste.

Waste Decision Logic (Visualization)
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Waste Generation:

3-Methylformanilide

Is it Pure/Unused or Mixed?

Mixed

Pure / Expired Reagent Reaction Mixture / Solvent Waste

l

Contains Halogenated Solvents?
(DCM, CHCI3, etc.)

Lab Pack Protocol:
Keep in Original Bottle
Overpack with Absorbent

No Yes

DISPOSAL STREAM A: DISPOSAL STREAM B:

Non-Halogenated Organic Halogenated Organic
(High BTU Incineration) (Specific Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Methylformanilide waste streams to ensure
regulatory compliance and cost-efficiency.

Detailed Disposal Procedures
Scenario A: Disposal of Expired/Pure Reagent

Objective: Minimize handling exposure and utilize "Lab Pack" disposal services.

« Verify Integrity: Ensure the original cap is tightly sealed. If the cap is degraded, transfer
contents to a chemically compatible HDPE or Glass container.

o Labeling: Apply a hazardous waste label.
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o Constituents: "3-Methylformanilide"[1][2][3]

o Hazards: Check "Toxic" and "Irritant".

e Secondary Containment: Place the bottle into a clear plastic bag (polybag) to contain
potential leaks during transport.

o Storage: Store in the "Organic Reagents" section of your Satellite Accumulation Area (SAA),
away from oxidizers.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Objective: Prevent cross-contamination and dangerous exothermic reactions.
o PH Check: If the reaction involved acid chlorides (common with formanilides), check the pH.

o Action: If pH < 4, neutralize carefully with Sodium Bicarbonate (NaHCOs) before adding to
the organic waste drum to prevent gas generation.

» Container Selection: Use standard 5-gallon carboys (HDPE or Steel) approved for solvent
waste.

» Transfer: Use a funnel with a flash arrestor/strainer. Pour slowly to avoid splashing.

e Log Entry: Immediately record the volume added to the waste log sheet attached to the
container.

Emergency Procedures: Spill Response

In the event of a benchtop spill (<500 mL), follow this self-validating cleanup loop.

2. Don PPE: ) - e
Spill Detected 1. Alert & Isolate Area Nitrile Gloves (Double), & Apl?_ly Absolrbent.d 4 CDI.IEC‘ Sty & Decontamlnat&h 6. Tag as Solid Hazardous Waste
Goggles, Lab Coat Vermiculite or Clay Pads Scoop into HazBag Soap & Water Wasl|

Click to download full resolution via product page

Figure 2: Immediate response workflow for minor laboratory spills.
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Critical Note on PPE: 3-Methylformanilide can be absorbed through the skin. Double-gloving
with standard Nitrile gloves is recommended, or use Silver Shield® laminate gloves for
extended handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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